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Cat. No.: B049613

FOR RESEARCH AND DEVELOPMENT USE ONLY
1.0. Purpose

This document provides a standard operating procedure (SOP) for the safe handling of
octyltin trichloride in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals. This SOP outlines the necessary precautions, personal protective
equipment (PPE), and emergency procedures to minimize risks associated with this compound.

2.0. Scope

This SOP applies to all personnel who handle octyltin trichloride in any quantity. All users
must read and understand this document before working with this chemical.

3.0. Responsibilities

e Principal Investigator/Laboratory Supervisor: Responsible for ensuring that all personnel are
trained on this SOP, have access to the necessary PPE, and that the laboratory is equipped
with the appropriate safety equipment.

o Laboratory Personnel: Responsible for reading, understanding, and adhering to this SOP, as
well as reporting any spills, exposures, or unsafe conditions to the supervisor immediately.

4.0. Hazard Identification and Properties
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Octyltin trichloride is an organotin compound with significant health and environmental

hazards.[1] It is crucial to understand its properties to handle it safely.

Table 1: Chemical and Physical Properties of Octyltin Trichloride

Property

Value

Reference

Chemical Name

Octyltin trichloride

[2]

Trichloro(octyl)stannane,

Synonyms Octyltrichlorotin t
CAS Number 3091-25-6 [2][3]
Molecular Formula C8H17CI3Sn [1][2]
Molecular Weight 338.29 g/mol [2][3]
Appearance Not specified, handle as a
hazardous substance

Boiling Point 299.9°C at 760 mmHg [2]
Flash Point 135.2°C [2]

Water Solubility

330 pg/L at 20°C

[2]

Vapor Pressure

0.00206 mmHg at 25°C

[2]

Table 2: GHS Hazard Classification for Octyltin Trichloride
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation 2
[4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[1][4]
H361: Suspected of damaging
Reproductive Toxicity 2 fertility or the unborn child.[1]
[4]
H372: Causes damage to
organs through prolonged or
Specific Target Organ Toxicity 15 repeated exposure.[4][5] H373:
(Repeated Exposure) ’ May cause damage to organs
through prolonged or repeated
exposure.[1][4]
) H400: Very toxic to aquatic life.
Acute Aquatic Hazard 1
[11[4]
) ) H410: Very toxic to aquatic life
Chronic Aquatic Hazard 1 _ .
with long lasting effects.[4][5]
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[4]

5.0. Engineering Controls

e Fume Hood: All work with octyltin trichloride must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the work area.

6.0. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the planned
experiment. The following is the minimum required PPE:
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Table 3: Personal Protective Equipment for Handling Octyltin Trichloride

Protection Type Specification

Unlined, chemical-resistant gloves (e.g., nitrile,
Hand Protection neoprene, or butyl rubber).[6] Double gloving is

recommended.

Tightly fitting safety goggles with side-shields or

Eye and Face Protection )
a full-face shield.[4]

A flame-resistant lab coat worn over long pants
) ] and closed-toe shoes. Consider disposable
Skin and Body Protection N )
coveralls for larger quantities or tasks with a

high splash potential.[4]

For procedures with a high potential for aerosol

generation or if engineering controls are
Respiratory Protection insufficient, a full-face respirator with

appropriate cartridges for organic vapors and

particulates should be used.[4]

7.0. Experimental Protocols
7.1. General Handling and Storage

o Storage: Store octyltin trichloride in a cool, dry, and well-ventilated area, away from
incompatible materials such as water and strong oxidizing agents.[1] The container must be
tightly sealed and clearly labeled. Store locked up.[4]

e Transport: When transporting within the laboratory, use a secondary container to prevent
spills.

e Hygiene: Do not eat, drink, or smoke in areas where octyltin trichloride is handled.[5] Wash
hands thoroughly after handling, even if gloves were worn.[4][5]

7.2. Weighing and Solution Preparation

e Preparation:
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o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Gather all necessary equipment, including spatulas, weigh boats, beakers, and solvents.
o Don the appropriate PPE as outlined in Section 6.0.
e Weighing:
o Perform all weighing operations inside the fume hood.
o Use a tared weigh boat or container to avoid contaminating the balance.

o Carefully transfer the desired amount of octyltin trichloride. Avoid creating dust or
aerosols.

e Solution Preparation:

[e]

Slowly add the weighed octyltin trichloride to the solvent in a suitable container (e.g.,
beaker or flask) within the fume hood.

[e]

If the reaction is exothermic, use an ice bath to control the temperature.

o

Stir the solution gently to dissolve the compound.
8.0. Waste Disposal

o Waste Collection: All waste contaminated with octyltin trichloride (e.g., gloves, weigh
boats, pipette tips, excess solution) must be collected in a designated, labeled, and sealed
hazardous waste container.

» Disposal: Dispose of hazardous waste through the institution's environmental health and
safety office. Do not dispose of octyltin trichloride down the drain or in the regular trash.[7]

9.0. Emergency Procedures

Table 4: Emergency Response Protocol
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[8]
Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[4] Remove
contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[4]

Inhalation

Move the person to fresh air.[4] If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area.[7] For small spills, absorb
the material with an inert absorbent (e.qg.,
vermiculite, sand) and place it in a sealed
container for disposal. For large spills, contact
the environmental health and safety office
immediately. Ensure adequate ventilation. Avoid

breathing vapors.[4]

10.0. Visualizations
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Caption: Workflow for the safe handling of octyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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